Cas no 90395-98-5 (2-[(2-chloroethyl)sulfonyl]naphthalene)

• Product Name: 2-[(2-chloroethyl)sulfonyl]naphthalene
• CAS No: 90395-98-5
• MF: C₁₂H₁₁ClO₂S
• MW: 254.732541322708
• CID: 994768
• PubChem ID: 305558
• Update Time: 2025-04-20

2-[(2-chloroethyl)sulfonyl]naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloroethyl)sulfonyl]naphthalene
• 2-(2-chloroethylsulfonyl)naphthalene
• NSC-202572
• AKOS009546441
• 90395-98-5
• DTXSID40308158
• Naphthalene, 2-[(2-chloroethyl)sulfonyl]-
• NSC202572

• Inchi： 1S/C12H11ClO2S/c13-7-8-16(14,15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2
• InChI Key： SPISLDLMSLGUEB-UHFFFAOYSA-N
• SMILES： ClCCS(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 254.017
• Monoisotopic Mass: 254.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 458.2°C at 760 mmHg
• Flash Point: 230.9°C
• Refractive Index: 1.612
• PSA: 42.52000
• LogP: 3.93310